Cas no 68155-50-0 (3,4-bisisopropylphenol)
3,4-bisisopropylphenol structure
Product Name:3,4-bisisopropylphenol
CAS No:68155-50-0
MF:C12H18O
MW:178.270723819733
CID:969274
PubChem ID:109652
Update Time:2025-04-19
3,4-bisisopropylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-bisisopropylphenol
- 3,4-di(propan-2-yl)phenol
- 3,4-Diisopropylphenol
- Phenol, 3,4-bis(1-methylethyl)-
- DTXSID8071190
- MB22559
- 3,4-BIS(PROPAN-2-YL)PHENOL
- SCHEMBL3957742
- EINECS 268-964-7
- NS00036453
- 68155-50-0
- VTJCIWXYZXSECW-UHFFFAOYSA-N
-
- Inchi: 1S/C12H18O/c1-8(2)11-6-5-10(13)7-12(11)9(3)4/h5-9,13H,1-4H3
- InChI Key: VTJCIWXYZXSECW-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1)C(C)C)C(C)C
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4-bisisopropylphenol Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
68155-50-0 (3,4-bisisopropylphenol) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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